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Introduction

NP-C86 is a novel small molecule compound designed to enhance insulin sensitivity by
stabilizing the long noncoding RNA (IncRNA) GASS5.[1][2][3][4][5][6] In metabolic disorders such
as Type 2 Diabetes Mellitus (T2DM), GAS5 levels are often downregulated, leading to impaired
insulin signaling and reduced glucose uptake.[1][2][3][4][5][6] NP-C86 works by disrupting the
interaction between GASS5 and UPF-1, an RNA helicase involved in nonsense-mediated decay,
thereby preventing GAS5 degradation.[3][4][6] The subsequent increase in GAS5 levels
enhances the expression of the insulin receptor, leading to improved insulin signaling and
greater glucose uptake in cells.[1][2][3][4][5][6]

These application notes provide detailed protocols for assessing the in vivo and in vitro effects
of NP-C86 on insulin sensitivity. The included methodologies are intended to guide researchers
in pharmacology, metabolic diseases, and drug discovery through the process of evaluating the
therapeutic potential of NP-C86 and similar compounds.

Mechanism of Action of NP-C86

The mechanism by which NP-C86 enhances insulin sensitivity is centered on the stabilization
of the INcCRNA GASS. This stabilization leads to a cascade of events that ultimately improves
cellular response to insulin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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